N-(1,4-Dioxaspiro[4.4]nonan-3-ylmethyl)-1-prop-2-enoylpiperidine-4-carboxamide

• IUPAC Name: N-(1,4-dioxaspiro[4.4]nonan-3-ylmethyl)-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C17H26N2O4/c1-2-15(20)19-9-5-13(6-10-19)16(21)18-11-14-12-22-17(23-14)7-3-4-8-17/h2,13-14H,1,3-12H2,(H,18,21)
• InChI Key: CQGVNXFXJIGDQV-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(CC1)C(=O)NCC2COC3(O2)CCCC3
• Molecular Formula: C17H26N2O4
• Molecular Weight: 322.4 g/mol

Description

N-(1,4-Dioxaspiro[4.4]nonan-3-ylmethyl)-1-prop-2-enoylpiperidine-4-carboxamide is a chemical compound that has gained significant attention in scientific research. It is a synthetic compound that has been synthesized using various methods. 4]nonan-3-ylmethyl)-1-prop-2-enoylpiperidine-4-carboxamide.

Mechanism of Action

N-(1,4-Dioxaspiro[4.4]nonan-3-ylmethyl)-1-prop-2-enoylpiperidine-4-carboxamide is a potent inhibitor of various enzymes and proteins. It works by binding to the active site of the enzyme or protein and preventing it from carrying out its normal function. The exact mechanism of action of N-(1,4-Dioxaspiro[4.4]nonan-3-ylmethyl)-1-prop-2-enoylpiperidine-4-carboxamide varies depending on the enzyme or protein being inhibited.
Biochemical and Physiological Effects:
N-(1,4-Dioxaspiro[4.4]nonan-3-ylmethyl)-1-prop-2-enoylpiperidine-4-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes and proteins, including proteases, kinases, and phosphatases. It has also been shown to have anti-inflammatory and anti-tumor properties.

Advantages and Limitations for Lab Experiments

N-(1,4-Dioxaspiro[4.4]nonan-3-ylmethyl)-1-prop-2-enoylpiperidine-4-carboxamide has several advantages and limitations for lab experiments. One of the main advantages is its potency as an enzyme and protein inhibitor. This makes it an excellent tool compound for studying the mechanism of action of various enzymes and proteins. However, its potency can also be a limitation as it can lead to off-target effects. Additionally, its synthetic nature can also be a limitation as it may not accurately reflect the natural environment of the enzyme or protein being studied.

Future Directions

There are several future directions for the use of N-(1,4-Dioxaspiro[4.4]nonan-3-ylmethyl)-1-prop-2-enoylpiperidine-4-carboxamide in scientific research. One direction is the development of new drugs for the treatment of various diseases. Another direction is the study of its effect on the human body and its potential as a therapeutic agent. Additionally, it can be used to study the mechanism of action of various enzymes and proteins, leading to a better understanding of their function and potential as targets for drug development.

Synthesis Methods

N-(1,4-Dioxaspiro[4.4]nonan-3-ylmethyl)-1-prop-2-enoylpiperidine-4-carboxamide is synthesized using a multi-step process. The first step involves the synthesis of 3-(1,4-Dioxaspiro[4.4]nonan-3-ylmethyl)-1-prop-2-enoylpiperidine-4-carboxylic acid. This is achieved by reacting 1,4-dioxaspiro[4.4]nonane with 3-(4-pyridyl)prop-2-enoyl chloride in the presence of a base. The resulting product is then reacted with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with piperidine in the presence of a base to form N-(1,4-Dioxaspiro[4.4]nonan-3-ylmethyl)-1-prop-2-enoylpiperidine-4-carboxamide.

Scientific Research Applications

N-(1,4-Dioxaspiro[4.4]nonan-3-ylmethyl)-1-prop-2-enoylpiperidine-4-carboxamide has been extensively used in scientific research. It has been used as a tool compound to study the mechanism of action of various enzymes and proteins. It has also been used to study the effect of certain drugs on the human body. Additionally, it has been used in the development of new drugs for the treatment of various diseases.